Cas no 326102-27-6 (2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid)

• Product Name: 2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid
• CAS No: 326102-27-6
• MF: C₁₄H₁₁ClO₅
• MW: 294.687143564224
• MDL: MFCD01832462
• CID: 868239
• Update Time: 2026-04-29

2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((8-Chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)acetic acid
• [(8-Chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta-[c]chromen-7-yl)oxy]acetic acid
• [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid
• 2-[(8-chloro-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetic acid
• 2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid

• MDL： MFCD01832462
• Inchi： InChI=1S/C14H11ClO5/c15-10-4-9-7-2-1-3-8(7)14(18)20-11(9)5-12(10)19-6-13(16)17/h4-5H,1-3,6H2,(H,16,17)
• InChI Key： XAVICLHQMPREMA-UHFFFAOYSA-N
• SMILES： C1CC2=C(C1)C(=O)OC3=CC(=C(C=C23)Cl)OCC(=O)O

Computed Properties

• Exact Mass: 294.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 76.74000
• LogP: 2.39850

2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid

Professional Introduction to 2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic Acid (CAS No. 326102-27-6)

2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid, with the CAS number 326102-27-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of chromen derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a 8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen moiety in its structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural framework of 2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid incorporates a chromene core, which is a benzopyranone derivative. Chromenes have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The 8-Chloro substituent at the 8-position of the chromene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and functionalization. This property is particularly useful in medicinal chemistry for designing molecules with improved binding affinity and selectivity.

The acetic acid moiety at the 2-position of the molecule provides a carboxylic acid functional group, which can be further modified to introduce additional pharmacophores or to enhance solubility and bioavailability. This flexibility in structural design allows chemists to tailor the compound for specific biological activities. For instance, the carboxylic acid group can be esterified or amidated to improve metabolic stability or incorporated into peptidomimetics for targeted drug delivery.

In recent years, there has been a surge in research focused on natural product-inspired heterocyclic compounds due to their vast pharmacological potential. The chromene scaffold is one such structure that has been extensively explored in this context. Studies have shown that chromenes exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong>8-Chloro-substituted chromene derivatives are particularly interesting because they often display enhanced biological activity compared to their unsubstituted counterparts.

The< strong>2-({8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid molecule has been investigated in several preclinical studies for its potential therapeutic applications. One of the most promising areas of research is its use as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and cancer. The ability of this compound to modulate inflammatory pathways has been demonstrated in vitro using various cell culture models. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

Furthermore, the< strong>8-Chloro-substituent in the chromene ring has been found to enhance the compound's ability to interact with biological targets. This interaction is mediated through hydrogen bonding and hydrophobic interactions between the< strong>8-Chloro-group and specific amino acid residues in the target protein or enzyme. Such interactions are crucial for achieving high binding affinity and selectivity. In addition, the acetic acid moiety can participate in salt formation with basic amino acids or other cationic groups in proteins, further stabilizing the binding interaction.

The synthesis of 2-{(8-Chloro-4-oxo-1H,2H,3H,4H-cyclopentacchromen-7-yl}oxy)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The key steps include condensation reactions to form the chromene core followed by functionalization at various positions on the ring system. The introduction of the< strong>8-Chloro substituent typically involves chlorination reactions using reagents such as phosphorus oxychloride (POCl₃). Subsequent reactions include etherification at the 7-position using appropriate alkoxylating agents.

The acetic acid group is introduced through carboxylation reactions or by hydrolysis of esters or amides derived from it. The final product is purified using techniques such as column chromatography or recrystallization to ensure high chemical purity before further biological evaluation. The synthetic route must be optimized to minimize side reactions and maximize yield while maintaining structural integrity.

In terms of pharmacokinetic properties,< strong>2-({8-Chlor-4-ox-1,2,3,4)-cyclopentacchromen-7yloxy).^{(CAS No.326102-27-6)}_{> exhibits moderate solubility in water due to its polar functional groups but can be formulated into lipid-based nanoparticles for improved oral bioavailability.}> Additionally,< sub>> its metabolic stability has been assessed using liver microsomal fractions from various species.< sub>> These studies indicate that while it undergoes some metabolism via cytochrome P450 enzymes,< sub>> it does not exhibit significant toxicity at therapeutic doses.< sub>> This makes it a promising candidate for further clinical development.< sub>> > > > > > > > > > > >

The< strong>8-Chloro

-4-oxo-1,2,3,4)-cyclopentacchromen scaffold provides a versatile platform for drug discovery due to its ability to undergo further derivatization without compromising structural integrity or biological activity.< sub>>> Researchers have explored various modifications at different positions on this scaffold< sub>>> including substitutions at< sub>>> hydroxyl groups< sub>>> methylene groups< sub>>> and aromatic rings.< sub>>> These modifications have led to compounds with enhanced potency< sub>>> selectivity< sub>>> and improved pharmacokinetic profiles.< sub>>> For example< sub>>> certain derivatives have shown increased affinity for specific enzyme targets< sub>>> leading to more effective inhibition.< sub>>> This underscores the importance of rational drug design in optimizing lead compounds into viable therapeutics.< sub>>> >

The development of novel therapeutic agents relies heavily on understanding both structure-function relationships and mechanistic pathways.< P>This necessitates rigorous characterization studies using spectroscopic techniques such as nuclear magnetic resonance (NMR)< P>X-ray crystallography< P имунофлуоресценция techniques.< P>In addition< P computational methods like molecular dynamics simulations are employed to predict binding modes between target proteins and drug candidates.< P Such integrated approaches provide critical insights into how small molecules interact with biological systems< P enabling medicinal chemists to refine structures iteratively until optimal efficacy is achieved. Recent advances in biotechnology have facilitated high-throughput screening (HTS) campaigns aimed at identifying hits among large libraries of compounds.< P These screens often employ automated systems capable of testing thousands upon thousands molecules within days or weeks. Once hits are identified through HTS< P medicinal chemists employ structure-based drug design strategies wherein computational models guide synthetic modifications aimed at improving potency selectivity solubility metabolic stability etc. In parallel biomolecular techniques such as surface plasmon resonance (SPR) thermal shift assays etc provide real-time kinetic data essential for ranking compounds based on their binding affinities. The journey from initial discovery through clinical trials involves numerous challenges including ensuring adequate pharmacokinetics safety efficacy across diverse populations etc. Regulatory agencies like FDA EMA demand extensive documentation substantiating claims about new drugs' benefits risks before approval. Despite these hurdles innovation continues unabated driven by societal needs unmet medical conditions persistent worldwide health disparities etc. Collaborative efforts spanning academia industry government research institutions promise accelerated progress toward healthier futures where debilitating diseases become manageable treatable conditions.